Cas no 922129-33-7 (N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922129-33-7
• MF: C₁₈H₁₅ClFN₃O₄S₂
• MW: 455.910804033279
• CID: 6220301
• PubChem ID: 16802194
• Update Time: 2025-10-28

N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• N-(3-chloro-4-fluorophenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• F2322-0712
• 922129-33-7
• AKOS024639310
• N-(3-chloro-4-fluorophenyl)-2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
• N-(3-chloro-4-fluorophenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide

• Inchi： 1S/C18H15ClFN3O4S2/c1-27-13-3-5-14(6-4-13)29(25,26)23-18-22-12(10-28-18)9-17(24)21-11-2-7-16(20)15(19)8-11/h2-8,10H,9H2,1H3,(H,21,24)(H,22,23)
• InChI Key： XSRJGCUWNFFBKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CC1=CSC(=N1)NS(C1C=CC(=CC=1)OC)(=O)=O)=O)F

Computed Properties

• Exact Mass: 455.0176542g/mol
• Monoisotopic Mass: 455.0176542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Additional information on N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922129-33-7)

N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922129-33-7, represents a novel molecular entity with a unique structural framework that has been designed to exhibit specific biological activities. The presence of multiple functional groups, including chloro, fluoro, methoxy, and sulfonamido substituents, as well as the thiazole core, contributes to its complex chemical properties and potential pharmacological relevance.

The structural design of N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide is meticulously crafted to target particular biological pathways. The 3-chloro-4-fluorophenyl moiety is known to enhance binding affinity to certain enzyme active sites, while the 4-methoxybenzenesulfonamido group introduces a hydrophilic character that can improve solubility and bioavailability. The thiazole ring is a well-documented pharmacophore in drug discovery, often associated with antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory responses through novel mechanisms. The sulfonamido group in N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide suggests potential activity against inflammatory cytokines and enzymes. Studies have indicated that compounds with similar structural motifs can interfere with the signaling pathways involved in chronic inflammation, such as NF-κB and MAPK cascades. This makes it a promising candidate for further investigation in the treatment of inflammatory diseases.

The incorporation of the fluoro atom in the phenyl ring is another critical feature that enhances the compound's pharmacological profile. Fluoro-substituted aromatic compounds are frequently employed in drug development due to their ability to improve metabolic stability and binding affinity. The electronic properties of the fluoro group can also influence the compound's interactions with biological targets, potentially leading to enhanced efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. Virtual screening and molecular docking studies have been utilized to evaluate the binding affinity of N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide to various biological targets. Preliminary results suggest that this compound may exhibit significant activity against enzymes involved in pain signaling and neuroinflammation. These findings align with current trends in drug discovery, where targeting central nervous system-related pathways is a major focus.

The synthesis of N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide involves multiple steps that require precise control over reaction conditions. The introduction of the sulfonamido group necessitates careful handling of reagents to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient and scalable production of complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds.

In addition to its potential therapeutic applications, N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide may also serve as a valuable tool for mechanistic studies. By investigating its interactions with biological targets at the molecular level, researchers can gain insights into the mechanisms of action for related compounds. This information can then be used to optimize drug design and improve therapeutic outcomes.

The growing interest in personalized medicine has also influenced the development of novel compounds like N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide. By tailoring molecular structures to target specific genetic or environmental factors, it may be possible to develop treatments that are more effective for individual patients. Future research will likely focus on understanding how variations in this compound's structure can influence its biological activity and therapeutic potential.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide are developed responsibly involves rigorous testing for safety and efficacy before they are used in clinical settings. Collaborative efforts between academia and industry are essential to accelerate this process while maintaining high standards for patient safety.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-y acetamide (CAS No. 922129 - 33 - 7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further study in areas such as inflammation and central nervous system disorders. As research continues to evolve, this molecule will likely play an important role in shaping future therapeutic strategies.